Cas no 103130-62-7 (3-Pentanone, 2-phenyl-, (S)-)
3-Pentanone, 2-phenyl-, (S)- structure
Product Name:3-Pentanone, 2-phenyl-, (S)-
CAS No:103130-62-7
MF:C11H14O
MW:162.228263378143
CID:1135961
Update Time:2024-07-27
3-Pentanone, 2-phenyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-phenyl-, (S)-
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- Inchi: 1S/C11H14O/c1-3-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
- InChI Key: UYXZZTGJCIWPJY-VIFPVBQESA-N
- SMILES: C[C@@H](C1=CC=CC=C1)C(=O)CC
Computed Properties
- Exact Mass: 162.104465g/mol
- Monoisotopic Mass: 162.104465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 162.23g/mol
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1Ų
3-Pentanone, 2-phenyl-, (S)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
103130-62-7 (3-Pentanone, 2-phenyl-, (S)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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